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Compound of Interest

Compound Name: 2-(4-Fluorophenyl)cyclohexanone
CAS No.: 59227-02-0
Cat. No.: B1338763

Get Quote

Technical Guide: 2-(4-

Fluorophenyl)cyclohexanone
Chemical Identity & Physicochemical Profile

2-(4-Fluorophenyl)cyclohexanone is a halogenated cyclic ketone serving as a primary

scaffold in the development of dissociative anesthetics and NMDA receptor antagonists. Its
structural rigidity and the electronic influence of the para-fluorine atom make it a valuable target
for Structure-Activity Relationship (SAR) studies in medicinal chemistry.

Table 1: Molecular Specifications
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IUPAC Name

2-(4-Fluorophenyl)cyclohexan-1-one

Common Name

2-(4-Fluorophenyl)cyclohexanone

CAS Number 59227-02-0
Molecular Formula C12H13FO
Molecular Weight 192.23 g/mol
Exact Mass 192.0950 g/mol

Physical State

Solid (recrystallized) or Viscous QOil

Melting Point 56°C — 59°C (Recrystallized from hexane)
Boiling Point 115°C at 0.2 mmHg

N Soluble in diethyl ether, benzene,
Solubility

dichloromethane, chloroform

Synthetic Methodology

The synthesis of 2-(4-fluorophenyl)cyclohexanone typically employs a Grignard-mediated

-arylation of 2-chlorocyclohexanone. This route is preferred for its accessibility and scalability,
though it requires strict anhydrous conditions to prevent side reactions (e.g., dehalogenation or
polymerization).

Mechanism & Expertise

The reaction does not proceed via simple nucleophilic substitution. Instead, the Grignard
reagent attacks the carbonyl carbon of 2-chlorocyclohexanone. The resulting alkoxide
intermediate undergoes a rearrangement (often involving a transient epoxide or direct 1,2-
migration of the aryl group) to expel the chloride ion and regenerate the ketone at the adjacent
position. This mechanism explains why the aryl group ends up at the

-position rather than the carbonyl carbon retaining the alcohol.

Protocol: Grignard Arylation Route
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Reagents:

4-Fluorobromobenzene (Precursor A)

Magnesium turnings (activated)[1][2]

2-Chlorocyclohexanone (Precursor B)

Solvents: Anhydrous Diethyl Ether, Anhydrous Benzene (or Toluene substitute)

Quenching: HCI (aq)
Step-by-Step Workflow:
o Preparation of Grignard Reagent:

o In a flame-dried 3-neck flask under inert atmosphere (N2 or Ar), react 4-
fluorobromobenzene (1.1 eq) with magnesium turnings (1.2 eq) in anhydrous ether.

o Initiate reaction with a crystal of iodine or gentle heating. Maintain a gentle reflux until Mg
is consumed.

e Addition Phase:
o Cool the Grignard solution to <15°C.
o Dropwise add a solution of 2-chlorocyclohexanone (1.0 eq) in anhydrous benzene/toluene.

o Critical Control Point: The temperature must be controlled to favor the addition over
elimination side-reactions.

o Rearrangement & Reflux:
o Allow the mixture to warm to room temperature (25°C) and stir for 18 hours.
o Distill off the ether fraction to raise the reaction temperature.

o Reflux the remaining benzene/toluene solution for 24 hours. This thermal step drives the
rearrangement of the intermediate magnesium salt to the final ketone product.
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e Workup & Purification:

o Cool and pour the reaction mixture into a stirred solution of dilute HCl/ice water to
hydrolyze magnesium salts.

o Extract with ether or DCM. Wash the organic layer with brine and dry over MgSOa.

o Purification: Fractional distillation under high vacuum (0.2 mmHg). Collect the fraction
boiling at ~115°C.

o Crystallization: The distillate will solidify upon standing. Recrystallize from hot hexane to
obtain white crystals (mp 56-59°C).

Visualization: Synthesis Pathway

The following diagram illustrates the reaction flow and critical process parameters (CPPs).
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Click to download full resolution via product page
Figure 1: Synthetic workflow for the Grignard-mediated

-arylation of 2-chlorocyclohexanone.

Analytical Characterization

To ensure the integrity of the synthesized compound, the following analytical signatures should
be verified.

e 'H NMR (Chloroform-d):

o Look for the characteristic aromatic multiplet of the para-fluorophenyl group (typically
integrating to 4H) in the 6.9—-7.3 ppm region.
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o The methine proton (

-proton) at the C2 position of the cyclohexanone ring will appear as a triplet or doublet of
doublets around 3.5-3.8 ppm, distinct from the unfunctionalized cyclohexanone signals.

e F NMR:

o Asingle distinct signal is expected in the range of -110 to -120 ppm (relative to CFCIs),
confirming the presence of the fluorine atom on the aromatic ring.

e Mass Spectrometry (GC-MS):
o Molecular lon (M*): 192 m/z.[3]

o Fragmentation: Characteristic loss of the carbonyl group (M-28) or tropylium ion formation
modified by fluorine.

Applications in Drug Development

» Bioisosterism: The introduction of the fluorine atom at the para-position blocks metabolic
oxidation at this site (preventing hydroxylation), potentially increasing the biological half-life
of derived pharmaceuticals compared to non-fluorinated analogs.

 NMDA Receptor Modulation: This ketone is a direct precursor to 2-(4-fluorophenyl)-2-
(methylamino)cyclohexanone. Analogues in this class (arylcyclohexylamines) are heavily
researched for their rapid-acting antidepressant effects via NMDA receptor antagonism.

e Chemical Scaffolding: The ketone functionality allows for further derivatization, including
reductive amination (to form amines), Grignard addition (to form tertiary alcohols), or oxime
formation.

Safety & Handling (SDS Summary)

o Hazards: Like most halogenated ketones, this compound should be treated as an irritant to
skin, eyes, and the respiratory system.

o Storage: Store in a cool, dry place under inert gas (Argon/Nitrogen) to prevent oxidation or
moisture absorption.
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» Disposal: All halogenated organic waste must be disposed of via high-temperature
incineration in accordance with local environmental regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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